molecular formula C16H20N2 B8467753 3-(2,6-Diethylphenylaminomethyl)pyridine

3-(2,6-Diethylphenylaminomethyl)pyridine

Cat. No.: B8467753
M. Wt: 240.34 g/mol
InChI Key: ASDWQIXEHGIXAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2,6-Diethylphenylaminomethyl)pyridine is a pyridine derivative featuring a 2,6-diethylphenylaminomethyl substituent at the 3-position of the pyridine ring. This compound, also known as N-(2,6-diethylphenyl)-3-pyridinemethanamine (CAS synonym: SCHEMBL10561267), is structurally characterized by the presence of two ethyl groups on the phenyl ring and a methylamine bridge connecting the phenyl and pyridine moieties .

Properties

Molecular Formula

C16H20N2

Molecular Weight

240.34 g/mol

IUPAC Name

2,6-diethyl-N-(pyridin-3-ylmethyl)aniline

InChI

InChI=1S/C16H20N2/c1-3-14-8-5-9-15(4-2)16(14)18-12-13-7-6-10-17-11-13/h5-11,18H,3-4,12H2,1-2H3

InChI Key

ASDWQIXEHGIXAJ-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=CC=C1)CC)NCC2=CN=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Comparisons

2,6-Bis[(4R)-4-phenyl-2-oxazolinyl]pyridine (Pybox)

  • Structure: Pybox contains two chiral oxazoline rings at the 2- and 6-positions of the pyridine, contrasting with the aminomethyl-phenyl group in the target compound .
  • Electronic Effects: The oxazoline rings in Pybox act as strong σ-donors, enhancing its ability to stabilize transition metals in high oxidation states. In contrast, the aminomethyl group in 3-(2,6-diethylphenylaminomethyl)pyridine likely provides moderate electron donation, with steric bulk from the diethylphenyl group .
  • Applications : Pybox is widely used in asymmetric catalysis, such as copper-catalyzed enantioselective arylations , whereas the target compound’s catalytic roles remain unexplored in the literature reviewed.

3-Amino-2,6-dimethylpyridine

  • Structure: This derivative has amino and methyl groups at the 3-, 2-, and 6-positions, lacking the extended phenylaminomethyl moiety .
  • Electronic Effects: The amino group is more electron-donating than the aminomethyl bridge, but the absence of a phenyl ring reduces steric hindrance.
Table 1: Structural and Electronic Comparison
Compound Key Substituents Electron Donation Steric Bulk Primary Applications
3-(2,6-Diethylphenylaminomethyl)pyridine 3-(2,6-Diethylphenylaminomethyl) Moderate High (diethylphenyl) Undocumented
2,6-Bis[(4R)-4-phenyl-2-oxazolinyl]pyridine 2,6-Bis(oxazoline) Strong σ-donation Moderate Asymmetric catalysis
3-Amino-2,6-dimethylpyridine 3-Amino, 2,6-dimethyl Strong Low Pharmaceutical intermediate

Thermal and Catalytic Behavior

  • Pybox and Py-ox : Differential scanning calorimetry (DSC) reveals distinct thermal profiles, with Py-ox showing a melting range of 54.6–60.0°C . Pybox’s higher thermal stability (>200°C) correlates with its rigid oxazoline-metal coordination .
  • 3-(2,6-Diethylphenylaminomethyl)pyridine: No thermal data is available, but the diethylphenyl group may lower melting points compared to Pybox due to reduced crystallinity.

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